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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937 Get Quote

An In-depth Technical Guide to the Stability of Bis-Tris Propane at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-Tris Propane (BTP), also known by its systematic name 1,3-

bis(tris(hydroxymethyl)methylamino)propane, is a versatile zwitterionic buffer widely utilized in

biochemistry, molecular biology, and pharmaceutical development.[1][2] Its broad buffering

range, spanning from pH 6.3 to 9.5, is a consequence of its two close pKa values (6.8 and 9.0

at 25°C), making it highly effective for maintaining stable pH conditions in a variety of

experimental setups.[3] BTP is particularly advantageous over traditional buffers like Tris in

lower pH ranges (6.0-7.0) and is noted for enhancing the stability and activity of enzymes such

as restriction enzymes. This guide provides a detailed overview of the stability of Bis-Tris
Propane in its solid form and in aqueous solutions at room temperature, supported by

quantitative data, general experimental protocols for stability assessment, and logical workflow

diagrams.

Chemical and Physical Properties
A foundational understanding of Bis-Tris Propane's properties is essential for its proper use

and storage.
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Property Value

CAS Number 64431-96-5

Molecular Formula C₁₁H₂₆N₂O₆

Molecular Weight 282.3 g/mol

Appearance White crystalline powder

pKa₁ (25°C) 6.8

pKa₂ (25°C) 9.0

Useful pH Range 6.3 - 9.5

Solubility
Highly soluble in water; 15 g in 35 mL (~1.5 M)

yields a clear, colorless solution.

pH of 1M Solution 10 - 12 at room temperature

Stability of Solid Bis-Tris Propane
As a crystalline powder, Bis-Tris Propane exhibits excellent long-term stability when stored

under appropriate conditions.

Quantitative Stability Data: Solid Form
Parameter Specification Source

Shelf Life
Stable for years at room

temperature.

Recommended Storage
Dry at room temperature

(+15°C to +30°C).

Re-evaluation Period

Recommended every 3 to 5

years to ensure continued

suitability for applications.

Shipping Conditions
Typically shipped at ambient

temperature.
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Key Considerations for Solid Storage
Hygroscopy: While generally stable, it is crucial to store the powder in a dry environment to

prevent moisture absorption, which could lead to clumping and potential degradation over

time.

Contamination: Ensure containers are tightly sealed to prevent contamination from dust or

other airborne particles.

Explosion Hazard: While the delivered product is not typically capable of a dust explosion,

the enrichment of fine dust can create this risk.

Stability of Bis-Tris Propane Solutions
The stability of Bis-Tris Propane in its solubilized form is dependent on storage temperature,

concentration, and the absence of microbial contamination.

Quantitative Stability Data: Solution Form
Solution Type

Storage
Temperature

Shelf Life Notes Source

Stock Solutions 2-8°C
Stable for

months.
---

Stock Solutions -20°C Up to 1 month.

Protect from

light. Avoid

repeated freeze-

thaw cycles.

Stock Solutions -80°C Up to 6 months.
Protect from

light.

Working

Solutions

Room

Temperature

Recommended

for same-day

use.

Especially for

sensitive in vivo

experiments.

Autoclaved

Solutions
N/A

Expected to be

stable to

autoclaving.

---
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Factors Affecting Solution Stability
Microbial Growth: Non-sterile buffer solutions, especially those at neutral pH, are susceptible

to microbial growth when stored at room temperature. It is best practice to prepare solutions

with purified water, filter-sterilize (0.22 µm filter), and store at 2-8°C.

pH Stability: While BTP is a robust buffer, prolonged exposure to atmospheric CO₂ can lead

to a slight decrease in the pH of basic solutions. It is advisable to check the pH of stock

solutions before use.

Incompatibilities: Bis-Tris Propane can form strong complexes with divalent cations like

Pb²⁺ and Cu²⁺ and is not recommended for use with the Bicinchoninic acid (BCA) protein

assay. It may also react violently with strong oxidizing agents.

Experimental Protocols
While specific degradation studies are not widely published, a general protocol for assessing

the stability of a prepared Bis-Tris Propane buffer solution can be established based on

standard laboratory practices.

Protocol: Preparation and Stability Assessment of a 1M
Bis-Tris Propane Stock Solution

Preparation:

Accurately weigh 282.3 g of high-purity Bis-Tris Propane powder.

In a calibrated beaker, dissolve the powder in ~800 mL of high-purity, deionized water. A

magnetic stirrer can be used to facilitate dissolution.

Once fully dissolved, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with small volumes of deionized water and add the rinsate to the flask.

Bring the final volume to 1 L with deionized water. The pH of this solution will be between

10 and 12.
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For long-term storage, filter the solution through a 0.22 µm sterile filter into a sterile

container.

Titration to Working pH (Example: pH 7.5):

Place a calibrated pH probe into a portion of the 1M stock solution.

While stirring, slowly add concentrated Hydrochloric Acid (HCl) to titrate the solution down

to the desired pH of 7.5.

Note: The addition of acid will increase the final volume and decrease the final

concentration of the buffer. For precise concentrations, the titration should be performed

before bringing the solution to its final volume.

Stability Assessment Workflow:

Divide the final, sterile-filtered buffer into multiple aliquots for storage under different

conditions (e.g., room temperature, 4°C, -20°C).

Establish a testing schedule (e.g., Time 0, 1 week, 1 month, 3 months, 6 months).

At each time point, test one aliquot from each storage condition for the following

parameters:

Visual Inspection: Check for any color change, precipitation, or microbial growth

(turbidity).

pH Measurement: Record the pH to detect any significant drift from the initial value.

UV-Vis Spectroscopy: Measure the absorbance spectrum (e.g., 200-400 nm) to detect

the appearance of new absorbing species that could indicate degradation. A pure BTP

solution should have minimal absorbance at 260 nm.

Functional Assay (Optional): If the buffer is used for a specific application (e.g., an

enzymatic assay), test its performance to ensure it has not been compromised.

Visualizations
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The following diagrams illustrate key workflows for the preparation, storage, and assessment of

Bis-Tris Propane.

Buffer Preparation Workflow

Stability Assessment

Weigh Bis-Tris Propane Powder

Dissolve in Deionized Water

Adjust to Final Volume

Titrate to Desired pH with HCl

Sterile Filter (0.22 µm)

Aliquot and Store at
Different Conditions

Initiate Stability Study

Periodic Testing
(pH, Visual, UV-Vis)

Analyze Data for Changes
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Click to download full resolution via product page

Caption: Workflow for preparing and assessing the stability of a Bis-Tris Propane buffer

solution.
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Aliquot and Store at -80°C
(Up to 6 Months)

3-6 Months

Store at Room Temp
(Use Same Day)

< 24 Hours
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Caption: Decision-making flowchart for the storage of Bis-Tris Propane.

Conclusion
Bis-Tris Propane is a highly stable compound, particularly in its solid form, which can be

stored at room temperature for years. Its aqueous solutions also demonstrate good stability,

though they are best stored at refrigerated or frozen temperatures to prevent microbial

contamination and ensure long-term integrity. For critical applications in research and drug

development, it is imperative to adhere to proper preparation and storage protocols.

Researchers should periodically verify the pH and purity of stock solutions to guarantee

experimental reproducibility and accuracy. By following the guidelines outlined in this

document, scientists can confidently employ Bis-Tris Propane as a reliable buffering agent in

their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1209937?utm_src=pdf-custom-synthesis
https://alkalisci.com/bis-tris-propane-1-x-1-kg-b6755-1kg/
https://www.sodiumdodecylsulfate.com/product/bis-tris-propane-cas64431-96-5/
https://www.sodiumdodecylsulfate.com/product/bis-tris-propane-cas64431-96-5/
https://www.abcam.com/en-us/products/biochemicals/bis-tris-propane-buffer-ab146399
https://www.benchchem.com/product/b1209937#bis-tris-propane-stability-at-room-temperature
https://www.benchchem.com/product/b1209937#bis-tris-propane-stability-at-room-temperature
https://www.benchchem.com/product/b1209937#bis-tris-propane-stability-at-room-temperature
https://www.benchchem.com/product/b1209937#bis-tris-propane-stability-at-room-temperature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

